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Compound of Interest

3,4-Dimethylisoxazole-5-
Compound Name: S
carboxylic acid

Cat. No.: B3166738

An In-depth Technical Guide to the Solubility of 3,4-Dimethylisoxazole-5-carboxylic Acid in
Organic Solvents

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 3,4-
Dimethylisoxazole-5-carboxylic acid. While specific quantitative solubility data for this
compound is not extensively documented in publicly available literature, this guide synthesizes
information from closely related structural isomers, fundamental chemical principles, and
established analytical methodologies to offer a robust predictive solubility profile and practical
guidance for laboratory professionals. The document is intended for researchers, scientists,
and drug development professionals who utilize 3,4-Dimethylisoxazole-5-carboxylic acid in
their work and require a deep understanding of its behavior in various organic solvent systems.

Introduction: The Significance of 3,4-
Dimethylisoxazole-5-carboxylic Acid

3,4-Dimethylisoxazole-5-carboxylic acid is a heterocyclic organic compound featuring a
substituted isoxazole ring. The isoxazole scaffold is considered a "privileged structure" in
medicinal chemistry, frequently appearing in biologically active compounds due to its metabolic
stability and ability to participate in various intermolecular interactions.[1] Isoxazole derivatives
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have been investigated for a wide range of therapeutic applications, including as anti-
inflammatory, anticancer, and antibacterial agents.[2]

A thorough understanding of the solubility of 3,4-Dimethylisoxazole-5-carboxylic acid in
organic solvents is paramount for its application in drug discovery and chemical synthesis.
Solubility dictates the choice of solvents for reaction media, purification processes such as
crystallization, and formulation of solutions for biological screening. In the context of drug
development, the solubility profile of a compound is a critical determinant of its pharmacokinetic
properties, including absorption and bioavailability.

This guide aims to provide a detailed theoretical and practical framework for understanding and
determining the solubility of 3,4-Dimethylisoxazole-5-carboxylic acid in common organic
solvents.

Physicochemical Profile and Its Influence on
Solubility

The solubility of a compound is intrinsically linked to its physicochemical properties. The key
properties of 3,4-Dimethylisoxazole-5-carboxylic acid and a closely related isomer, 3,5-
Dimethylisoxazole-4-carboxylic acid, are presented in Table 1.

Property Value Source

3,4-dimethyl-1,2-oxazole-5-
IUPAC Name ) ) [3]
carboxylic acid

CAS Number 91367-90-7 [3]
Molecular Formula C6H7NO3 [3]
Molecular Weight 141.12 g/mol [3]
] ~2.53 (for the 3,5-dimethyl
Predicted pKa ) [4]
isomer)

) ) 141-145 °C (for the 3,5-
Melting Point ] ) [4]
dimethyl isomer)

Appearance White to off-white solid [5]
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The presence of a carboxylic acid group is the most significant determinant of the solubility
behavior of 3,4-Dimethylisoxazole-5-carboxylic acid. With a predicted pKa similar to its
isomer (around 2.53), it is a relatively strong organic acid.[4] This acidic nature implies that its
solubility will be highly dependent on the pH of the medium; it will be significantly more soluble
in basic solutions where it can form a more polar carboxylate salt.

The molecule presents a balance between the polar carboxylic acid group, which can act as a
hydrogen bond donor and acceptor, and the less polar dimethylisoxazole ring. This duality
suggests that the compound will be most soluble in polar organic solvents that can effectively
solvate both the polar and non-polar regions of the molecule.

3,4-Dimethylisoxazole-5-carboxylic acid

e
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Click to download full resolution via product page

Caption: Molecular structure of 3,4-Dimethylisoxazole-5-carboxylic acid.

Predicted Solubility Profile in Common Organic
Solvents

Based on the physicochemical properties and general principles of solubility, a predicted
solubility profile for 3,4-Dimethylisoxazole-5-carboxylic acid in a range of common organic
solvents is presented in Table 2. It is important to note that these are predictions and should be

confirmed by experimental determination.
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Solvent

Solvent Type

Predicted Solubility

Rationale

Dimethyl Sulfoxide
(DMSO)

Polar Aprotic

Highly Soluble

Highly polar solvent,
excellent hydrogen
bond acceptor. A
10mM solution of the
isomer is known to be
soluble in DMSO.[6]

Methanol

Polar Protic

Soluble

Polar protic solvent,
capable of hydrogen
bonding with the
carboxylic acid group.
The isomer is known
to be soluble in

methanol.[4]

Ethanol

Polar Protic

Soluble

Similar to methanol,
but slightly less polar.
Good solubility is still

expected.

Acetone

Polar Aprotic

Moderately Soluble

Aprotic solvent with a
significant dipole
moment, capable of
dissolving the
compound to a

moderate extent.

Ethyl Acetate

Moderately Polar

Aprotic

Sparingly to
Moderately Soluble

Often used as an
extraction solvent for
similar compounds
during synthesis,
suggesting at least

moderate solubility.

Dichloromethane
(DCM)

Non-polar

Sparingly Soluble

Lower polarity makes
it less effective at
solvating the polar

carboxylic acid group.
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A non-polar aromatic
solvent, may show
some interaction with

Toluene Non-polar Sparingly Soluble ) )
the isoxazole ring but
poor solvation of the
carboxylic acid.
A non-polar aliphatic
solvent, unlikely to
Hexane Non-polar Insoluble

dissolve a polar

carboxylic acid.

Experimental Protocol for Solubility Determination

The following protocol outlines a standard method for the quantitative determination of the
solubility of 3,4-Dimethylisoxazole-5-carboxylic acid in organic solvents.

Materials and Equipment

» 3,4-Dimethylisoxazole-5-carboxylic acid (solid, high purity)

¢ Selected organic solvents (analytical grade)

e Analytical balance (£ 0.1 mg)

 Vials with screw caps

e Thermostatic shaker or incubator

e Centrifuge

e High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector
e Volumetric flasks and pipettes

e Syringe filters (e.g., 0.22 um PTFE)

Procedure
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» Preparation of Saturated Solutions:

o Add an excess amount of solid 3,4-Dimethylisoxazole-5-carboxylic acid to a vial
containing a known volume of the selected organic solvent.

o Seal the vials tightly and place them in a thermostatic shaker set to a constant
temperature (e.g., 25 °C).

o Agitate the vials for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.
e Sample Preparation:

o After the equilibration period, allow the vials to stand undisturbed for a short time to allow
the excess solid to settle.

o Carefully withdraw a sample of the supernatant using a pipette.
o Filter the supernatant through a syringe filter to remove any undissolved solid particles.

e Quantification by HPLC:

[¢]

Prepare a series of standard solutions of 3,4-Dimethylisoxazole-5-carboxylic acid of
known concentrations in the respective organic solvent.

[¢]

Generate a calibration curve by injecting the standard solutions into the HPLC system and
plotting the peak area against concentration.

[¢]

Inject the filtered sample supernatant into the HPLC system under the same conditions.

[e]

Determine the concentration of the solute in the sample by comparing its peak area to the
calibration curve.

 Calculation of Solubility:

o The solubility is the concentration of the solute in the saturated solution, as determined by
HPLC, and is typically expressed in mg/mL or g/L.
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Caption: Workflow for experimental solubility determination.

Factors Influencing Solubility

Several factors can influence the solubility of 3,4-Dimethylisoxazole-5-carboxylic acid:

o Temperature: For most solid solutes, solubility increases with increasing temperature. This is
an important consideration for processes like recrystallization.
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e pH: As a carboxylic acid, the solubility of this compound will be significantly lower in acidic
conditions and will increase in neutral to basic conditions due to the formation of the more
soluble carboxylate anion.

o Solvent Polarity: As discussed, polar solvents are expected to be more effective at dissolving
this compound. A systematic study of solubility in a range of solvents with varying polarity
can provide valuable insights into its dissolution behavior.

o Purity of the Compound: Impurities can affect the measured solubility. It is crucial to use a
highly purified sample for accurate solubility determination.

Conclusion

While direct, quantitative solubility data for 3,4-Dimethylisoxazole-5-carboxylic acid in
organic solvents is sparse in the current literature, a strong predictive understanding can be
formulated based on its chemical structure and the properties of its close isomers. It is
anticipated to be highly soluble in polar aprotic solvents like DMSO and soluble in polar protic
solvents such as methanol and ethanol, with decreasing solubility in less polar solvents. For
researchers and drug development professionals, the provided theoretical framework and
detailed experimental protocol offer a solid foundation for working with this compound and for
generating the precise solubility data required for their specific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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